molecular formula C16H16FN7O B7648674 N-[2-fluoro-5-(tetrazol-1-yl)phenyl]-2-(1-pyridin-4-ylethylamino)acetamide

N-[2-fluoro-5-(tetrazol-1-yl)phenyl]-2-(1-pyridin-4-ylethylamino)acetamide

Cat. No. B7648674
M. Wt: 341.34 g/mol
InChI Key: DAOQECZLDPGNDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[2-fluoro-5-(tetrazol-1-yl)phenyl]-2-(1-pyridin-4-ylethylamino)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is known to have a significant impact on various biochemical and physiological processes, making it a valuable tool for researchers in the field of medicine and pharmacology.

Mechanism of Action

The mechanism of action of N-[2-fluoro-5-(tetrazol-1-yl)phenyl]-2-(1-pyridin-4-ylethylamino)acetamide involves the modulation of various neurotransmitters and receptors in the brain. This compound has been shown to interact with the GABA-A receptor, which is involved in the regulation of anxiety and other neurological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a significant impact on various biochemical and physiological processes. This compound has been shown to have anxiolytic, anticonvulsant, and sedative effects, making it a valuable tool for researchers studying neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-fluoro-5-(tetrazol-1-yl)phenyl]-2-(1-pyridin-4-ylethylamino)acetamide in lab experiments is its ability to modulate various neurotransmitters and receptors in the brain. This compound has been shown to have a significant impact on various neurological processes, making it a valuable tool for researchers studying neurological disorders. However, one of the limitations of using this compound is its complex synthesis method, which requires a high level of expertise in organic chemistry.

Future Directions

For the use of this compound include investigating its potential therapeutic applications and developing new compounds based on its structure.

Synthesis Methods

The synthesis of N-[2-fluoro-5-(tetrazol-1-yl)phenyl]-2-(1-pyridin-4-ylethylamino)acetamide involves a multi-step process that includes the use of various reagents and techniques. The synthesis method is complex and requires a high level of expertise in organic chemistry.

Scientific Research Applications

N-[2-fluoro-5-(tetrazol-1-yl)phenyl]-2-(1-pyridin-4-ylethylamino)acetamide has been extensively used in scientific research to investigate its potential therapeutic applications. This compound has been shown to have a significant impact on the central nervous system, making it a valuable tool for researchers studying neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy.

properties

IUPAC Name

N-[2-fluoro-5-(tetrazol-1-yl)phenyl]-2-(1-pyridin-4-ylethylamino)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H16FN7O/c1-11(12-4-6-18-7-5-12)19-9-16(25)21-15-8-13(2-3-14(15)17)24-10-20-22-23-24/h2-8,10-11,19H,9H2,1H3,(H,21,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DAOQECZLDPGNDT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C1=CC=NC=C1)NCC(=O)NC2=C(C=CC(=C2)N3C=NN=N3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H16FN7O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

341.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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